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Compound of Interest

Compound Name: GSK 525768A

Cat. No.: B1139445

Essential Safety and Handling Guide for GSK
525768A

This guide provides crucial safety and logistical information for the handling and disposal of
GSK 525768A, a research compound. The following procedures are based on general
laboratory safety principles for handling chemicals of unknown toxicity, as a specific Safety
Data Sheet (SDS) for GSK 525768A was not located in the public domain. Researchers should
always consult their institution's environmental health and safety (EHS) department for specific
guidance.

Compound Information

GSK 525768A is the inactive enantiomer of GSK525762A and is used as a negative control in
scientific research.[1][2][3] It has no activity towards Bromodomain and Extra-Terminal domain
(BET) family proteins.[1][2][3]
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Property Value Source
Molecular Formula C22H22CIN502 [3114]
Molecular Weight 423.90 g/mol [21[31[4]
CAS Number 1260530-25-3 [2][3]
Solubility 10 mM in DMSO [3]

Powder: -20°C for up to 3
Storage years. In solvent: -80°C for up
to 2 years.[1][2]

Note: Solutions are reported to be unstable and should be prepared fresh.[2]

Hazard Identification and Risk Assessment

Due to the lack of a specific SDS, the potential hazards of GSK 525768A have not been fully
characterized. Therefore, it should be handled as a potentially hazardous substance. General
precautions for handling research chemicals should be strictly followed.

A general risk assessment should be performed before handling this compound. The following
diagram outlines a logical workflow for this process.
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Risk Assessment and Control Workflow
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Caption: Risk assessment workflow for handling chemicals with unknown hazards.

Personal Protective Equipment (PPE)

As a minimum, Level D protection should be considered for handling GSK 525768A in a
laboratory setting.[5] The selection of PPE is crucial for minimizing exposure.[6][7]
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PPE Level

Equipment

When to Use

Level D (Minimum)

- Safety glasses with side
shields[5][8] - Lab coat[6] -
Nitrile gloves[9] - Closed-toe
shoes|[8][9]

For handling small quantities in

a well-ventilated area.

- Full-face air-purifying

respirator[5] - Chemical-

When there is a known risk of

airborne substances and the

Level C resistant gloves (inner and o ] ] o
) ) criteria for using air-purifying
outer)[5] - Chemical-resistant )
respirators are met.[5]
outer boots[5]
- Self-contained breathing When the highest level of
Level B apparatus (SCBA)[5] - Hooded  respiratory protection is
eve
chemical-resistant clothing[5] -  needed with less skin
Face shield[5] protection required.[5]
When the greatest potential for
- Fully encapsulated chemical-  exposure to hazards exists,
Level A protective suit[5] - Positive requiring the highest level of

pressure SCBA[5]

skin, respiratory, and eye

protection.[5]

For handling GSK 525768A, the following specific PPE is recommended as a baseline:

dates on gloves.[8]

Body Protection: A standard laboratory coat.[6]

Footwear: Fully enclosed shoes.[8][9]

Eye Protection: Safety glasses with side shields or chemical splash goggles.[5][8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[9] Always check for expiration

The following diagram illustrates the decision process for selecting appropriate PPE.
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PPE Selection Pathway for GSK 525768A

Hazard Assessment
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A
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Caption: Decision tree for selecting personal protective equipment.

Operational and Disposal Plans

Handling:
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e Engineering Controls: Use a chemical fume hood for all manipulations that could generate
dust or aerosols.

o Administrative Controls: Develop a standard operating procedure (SOP) for handling this
compound. Ensure all personnel are trained on the SOP.

Storage:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area.

» Follow the specific temperature requirements for storage: -20°C for the powder and -80°C for
solutions.[1][2]

Spill Management:
 In case of a spill, evacuate the area and prevent unprotected personnel from entering.
o Use appropriate PPE, including respiratory protection, to clean the spill.

o Absorb liquid spills with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o For solid spills, carefully scoop the material into a container, avoiding dust generation.
Disposal:

o All waste, including contaminated PPE and disposable labware, should be considered
hazardous waste.

» Dispose of waste in accordance with local, state, and federal regulations. Contact your
institution's EHS department for specific disposal procedures. Do not dispose of down the
drain or in the regular trash.

e While GSK provides information on sharps disposal for their commercial products, these
procedures are not intended for research laboratory waste.[10][11][12][13]

First Aid Measures
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Given the lack of specific toxicological data, the following general first aid measures are
recommended in case of exposure:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

» Skin Contact: Immediately wash affected skin with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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